Cas no 1797129-45-3 (2-(1H-indol-1-yl)-1-{4-[(6-methylpyridin-2-yl)oxy]piperidin-1-yl}ethan-1-one)

• Product Name: 2-(1H-indol-1-yl)-1-{4-[(6-methylpyridin-2-yl)oxy]piperidin-1-yl}ethan-1-one
• CAS No: 1797129-45-3
• MF: C₂₁H₂₃N₃O₂
• MW: 349.426224946976
• CID: 5371132
• Update Time: 2025-10-30

2-(1H-indol-1-yl)-1-{4-[(6-methylpyridin-2-yl)oxy]piperidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(1H-Indol-1-yl)-1-[4-[(6-methyl-2-pyridinyl)oxy]-1-piperidinyl]ethanone
• 2-(1H-indol-1-yl)-1-{4-[(6-methylpyridin-2-yl)oxy]piperidin-1-yl}ethan-1-one

• Inchi： 1S/C21H23N3O2/c1-16-5-4-8-20(22-16)26-18-10-13-23(14-11-18)21(25)15-24-12-9-17-6-2-3-7-19(17)24/h2-9,12,18H,10-11,13-15H2,1H3
• InChI Key： UKOLMCLEGFTSMJ-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(OC2=NC(C)=CC=C2)CC1)CN1C2=C(C=CC=C2)C=C1

Experimental Properties

• Density: 1.22±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 555.1±50.0 °C(Predicted)
• pka: 4.49±0.12(Predicted)

Additional information on 2-(1H-indol-1-yl)-1-{4-[(6-methylpyridin-2-yl)oxy]piperidin-1-yl}ethan-1-one

Comprehensive Analysis of 2-(1H-indol-1-yl)-1-{4-[(6-methylpyridin-2-yl)oxy]piperidin-1-yl}ethan-1-one (CAS No. 1797129-45-3)

In the rapidly evolving field of medicinal chemistry, 2-(1H-indol-1-yl)-1-{4-[(6-methylpyridin-2-yl)oxy]piperidin-1-yl}ethan-1-one (CAS No. 1797129-45-3) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, combines an indole moiety with a piperidine scaffold linked via a pyridinyloxy group. Such a configuration is increasingly studied for its potential applications in drug discovery, particularly in targeting GPCRs (G-protein-coupled receptors) and kinase inhibitors, which are hot topics in current pharmaceutical research.

The compound's CAS No. 1797129-45-3 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Researchers are particularly intrigued by its bioisosteric properties, which allow for the optimization of pharmacokinetic profiles. Recent trends in AI-driven drug design have further amplified interest in such molecules, as they serve as valuable inputs for machine learning models predicting binding affinities and off-target effects.

From a synthetic perspective, 2-(1H-indol-1-yl)-1-{4-[(6-methylpyridin-2-yl)oxy]piperidin-1-yl}ethan-1-one exemplifies modern heterocyclic chemistry techniques. Its piperidine core is functionalized with a 6-methylpyridin-2-yloxy group, a motif often associated with improved metabolic stability. The indole component, a privileged structure in medicinal chemistry, contributes to its potential interactions with serotonin receptors, a subject of growing interest in neuropharmacology and psychiatric drug development.

The compound's physicochemical properties, such as its logP and polar surface area, align with the Lipinski's Rule of Five, making it a promising candidate for oral bioavailability. This aspect is critical in today's drug development landscape, where translational research bridges the gap between bench and bedside. Searches for "drug-like molecules with indole and piperidine" or "CAS 1797129-45-3 applications" have surged, indicating its perceived versatility.

In the context of precision medicine, derivatives of 2-(1H-indol-1-yl)-1-{4-[(6-methylpyridin-2-yl)oxy]piperidin-1-yl}ethan-1-one are being explored for their selectivity profiles. The 6-methylpyridin-2-yloxy substituent is particularly noteworthy, as it may influence target engagement and allosteric modulation, key concepts in contemporary drug target validation. Such features resonate with the broader scientific community's focus on polypharmacology and multi-target therapeutics.

Furthermore, the compound's relevance extends to chemical biology, where it serves as a tool molecule for probing signal transduction pathways. Its structural complexity, featuring both hydrogen bond acceptors and donors, makes it a valuable asset in fragment-based drug discovery. Recent publications highlighting "indole-containing kinase inhibitors" or "piperidine derivatives in CNS disorders" often cite similar structures, underscoring its interdisciplinary appeal.

As the pharmaceutical industry shifts toward small-molecule therapeutics, 2-(1H-indol-1-yl)-1-{4-[(6-methylpyridin-2-yl)oxy]piperidin-1-yl}ethan-1-one represents a compelling case study. Its balanced lipophilicity and molecular weight align with the industry's emphasis on developability criteria. Searches for "optimizing piperidine-based drugs" or "indole modifications for potency" frequently intersect with discussions about this compound, highlighting its role in addressing current challenges in lead optimization.

In conclusion, 2-(1H-indol-1-yl)-1-{4-[(6-methylpyridin-2-yl)oxy]piperidin-1-yl}ethan-1-one (CAS No. 1797129-45-3) stands at the intersection of cutting-edge medicinal chemistry and drug discovery. Its multifaceted applications—from receptor modulation to chemical probe development—make it a subject of ongoing investigation. As research continues to unravel its full potential, this compound is poised to contribute significantly to advancements in therapeutic innovation and molecular design.